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Compound of Interest

Compound Name: D-Galactose

Cat. No.: B122128 Get Quote

For researchers and scientists in the dynamic field of drug development, adherence to proper

laboratory safety and chemical handling protocols is paramount. This guide provides essential,

step-by-step procedures for the safe and compliant disposal of D-Galactose, ensuring the

protection of both laboratory personnel and the environment. While D-Galactose is not

classified as a hazardous substance, it is crucial to manage its disposal as a chemical waste

product in accordance with institutional and regulatory standards.

Key Safety and Handling Data
Proper handling of D-Galactose is the first step in ensuring its safe disposal. The following

table summarizes key quantitative data and safety information pertinent to its handling in a

laboratory setting.
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Property Value Source

Appearance White crystalline powder [1]

Molecular Formula C₆H₁₂O₆ [1]

Molecular Weight 180.16 g/mol [1]

Melting Point 168-170 °C (334-338 °F) [1]

Solubility in Water 180 g/L at 20 °C [1]

pH
5.0 – 7.0 (at 180 g/L solution at

25 °C)
[1]

Hazard Classification Not classified as hazardous [2][3][4]

Primary Hazards
Fine dust may form explosive

mixtures in air.
[1][5]

Incompatibilities Strong oxidizing agents. [1][3]

Experimental Protocols for Disposal
The disposal of D-Galactose, whether in solid form or in solution, must be conducted with

careful consideration of its properties and the applicable regulations. The following protocols

provide detailed methodologies for its proper disposal.

Protocol 1: Disposal of Solid D-Galactose Waste

Collection:

Collect unused or waste D-Galactose powder in a dedicated, clean, and dry container.

The container must be made of a material compatible with the chemical (e.g.,

polyethylene).

Securely seal the container to prevent dust from becoming airborne.[6]

Labeling:
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Clearly label the waste container as "Waste D-Galactose."

Include the date of accumulation and the name of the generating laboratory or researcher.

Storage:

Store the sealed waste container in a designated chemical waste storage area.

This area should be cool, dry, and well-ventilated.[1][2]

Store away from incompatible materials, particularly strong oxidizing agents.[1][3]

Disposal Request:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) department or a licensed chemical waste disposal company.[2][7]

Do not dispose of solid D-Galactose in the regular trash.[7][8]

Protocol 2: Handling and Disposal of D-Galactose Spills

Immediate Actions:

Alert personnel in the immediate area of the spill.

If a significant amount of dust is generated, evacuate the area and ensure adequate

ventilation before cleanup.

Personal Protective Equipment (PPE):

At a minimum, wear safety glasses and gloves. For larger spills where dust is a concern, a

dust respirator may be necessary.[1][6]

Cleanup Procedure:

For small spills, carefully sweep up the solid material.[2][3][6] Avoid generating dust.[6]

Use a vacuum cleaner equipped with a HEPA filter for larger quantities of powder to

minimize dust dispersion.[8]
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Place the collected D-Galactose into a sealable, labeled container for disposal as

chemical waste.[3][6]

Clean the spill area with soap and water after the solid material has been removed.[9]

Disposal:

Dispose of the sealed container of spilled material following the procedure outlined in

Protocol 1.

Protocol 3: Disposal of Aqueous D-Galactose Solutions

Prohibition of Drain Disposal:

Do not dispose of D-Galactose solutions down the drain or into the sewer system.[1][8]

While readily biodegradable, this practice is generally prohibited for laboratory chemicals

to prevent unforeseen reactions and environmental burden.[9][10]

Collection and Storage:

Collect aqueous solutions of D-Galactose in a designated, leak-proof waste container.

Label the container clearly as "Aqueous Waste: D-Galactose" and indicate the

approximate concentration.

Store the container in the designated chemical waste storage area.

Disposal:

Arrange for disposal through your institution's EHS department or a licensed waste

disposal contractor.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of D-Galactose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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